Cas no 2138154-88-6 (5-Bromo-3-(cyclopentylmethyl)thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-(cyclopentylmethyl)thiophene-2-carboxylic acid
• CAS No: 2138154-88-6
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 5803796
• PubChem ID: 165954572
• Update Time: 2024-01-04

5-Bromo-3-(cyclopentylmethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138154-88-6
• 5-bromo-3-(cyclopentylmethyl)thiophene-2-carboxylic acid
• EN300-716610
• 5-Bromo-3-(cyclopentylmethyl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H13BrO2S/c12-9-6-8(10(15-9)11(13)14)5-7-3-1-2-4-7/h6-7H,1-5H2,(H,13,14)
• InChI Key： QGQNSMTWHFZSOX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)CC1CCCC1

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.5Ų